Cas no 1228661-20-8 (2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid)

2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid structure
1228661-20-8 structure
Product Name:2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid
CAS No:1228661-20-8
MF:C11H10N2O2
MW:202.209302425385
CID:1102476
PubChem ID:20736904
Update Time:2025-04-20

2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-phenyl-1H-Imidazole-4-carboxylic acid
    • D87097
    • 1H-Imidazole-4-carboxylicacid,2-methyl-1-phenyl-
    • 1H-Imidazole-4-carboxylic acid, 2-methyl-1-phenyl-
    • 1228661-20-8
    • SCHEMBL21314950
    • Inchi: 1S/C11H10N2O2/c1-8-12-10(11(14)15)7-13(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)
    • InChI Key: XWIKRVSMKROTFY-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C(C)=N1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1Ų
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